Cas no 1191988-22-3 (rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol)

• Product Name: rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol
• CAS No: 1191988-22-3
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 5672534
• Update Time: 2024-02-03

rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2S)-1,4-Diphenyl-3-butyne-1,2-diol

• Inchi： 1S/C16H14O2/c17-15(12-11-13-7-3-1-4-8-13)16(18)14-9-5-2-6-10-14/h1-10,15-18H/t15-,16+/m0/s1
• InChI Key： IBILKAQFKDQDGP-JKSUJKDBSA-N
• SMILES： [C@H](C1=CC=CC=C1)(O)[C@@H](O)C#CC1=CC=CC=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 90-92 °C
• Boiling Point: 446.4±45.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)